Cas no 2229210-65-3 (3-(ethylsulfanyl)-1,1-difluoro-2-methylpropan-2-amine)

• Product Name: 3-(ethylsulfanyl)-1,1-difluoro-2-methylpropan-2-amine
• CAS No: 2229210-65-3
• MF: C₆H₁₃F₂NS
• MW: 169.235927343369
• CID: 5801065
• PubChem ID: 165722142
• Update Time: 2024-01-07

3-(ethylsulfanyl)-1,1-difluoro-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(ethylsulfanyl)-1,1-difluoro-2-methylpropan-2-amine
• EN300-1954048
• 2229210-65-3

• Inchi： 1S/C6H13F2NS/c1-3-10-4-6(2,9)5(7)8/h5H,3-4,9H2,1-2H3
• InChI Key： YCSSSYLXIXFUQE-UHFFFAOYSA-N
• SMILES： S(CC)CC(C)(C(F)F)N

Computed Properties

• Exact Mass: 169.07367692g/mol
• Monoisotopic Mass: 169.07367692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 99.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.3Ų